Cas no 58809-73-7 (2-(Methylthio)propanoic acid)

• Product Name: 2-(Methylthio)propanoic acid
• CAS No: 58809-73-7
• MF: C₄H₈O₂S
• MW: 120.170120239258
• CID: 373226
• Update Time: 2026-05-14

2-(Methylthio)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)propanoic acid
• 2-(methylthio)propionic acid
• Propanoic acid,2-(methylthio)-
• 2-Methylmercapto-propionsaeure
• 2-methylsulfanyl-propionic acid
• 2-methylthio-propanoic acid
• Einecs 261-450-3
• methylthiolactic acid

• Inchi： InChI=1S/C4H8O2S/c1-3(7-2)4(5)6/h3H,1-2H3,(H,5,6)
• InChI Key： SBJPKUSFMZKDRZ-UHFFFAOYSA-N
• SMILES： CC(C(=O)O)SC

Computed Properties

• Exact Mass: 120.02500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 62.60000
• LogP: 0.82250

2-(Methylthio)propanoic acid Security Information

• HazardClass：IRRITANT